![molecular formula C15H18N2O B7475819 1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide](/img/structure/B7475819.png)
1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide, commonly known as MPIP, is a synthetic compound that belongs to the pyrrole-2-carboxamide family. MPIP has gained significant attention in the scientific community due to its potential applications in the field of neuroscience.
Mechanism of Action
MPIP exerts its pharmacological effects by inhibiting the activity of MAO-B. MAO-B is an enzyme that is responsible for the breakdown of dopamine in the brain. By inhibiting the activity of MAO-B, MPIP increases the levels of dopamine in the brain, which can improve symptoms associated with Parkinson's disease.
Biochemical and Physiological Effects
MPIP has been shown to have a number of biochemical and physiological effects. Specifically, MPIP has been shown to increase the levels of dopamine in the brain, which can improve symptoms associated with Parkinson's disease. Additionally, MPIP has been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
MPIP has a number of advantages and limitations for lab experiments. One advantage is that MPIP is a well-characterized compound with a known mechanism of action. This makes it an ideal compound for studying the effects of MAO-B inhibition on dopamine levels in the brain. However, one limitation is that MPIP has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are a number of future directions for research on MPIP. One area of research is the development of new MPIP analogs with improved pharmacokinetic properties. Another area of research is the investigation of MPIP as a potential treatment for other neurological disorders, such as Alzheimer's disease. Additionally, future research could focus on the development of new methods for delivering MPIP to the brain, such as through the use of nanoparticles or other drug delivery systems.
Synthesis Methods
MPIP is synthesized through a multi-step process involving the reaction of 2-bromoanisole with 2-propan-2-ylphenylmagnesium bromide to form 2-(2-propan-2-ylphenyl)anisole. The resulting compound is then subjected to a Friedel-Crafts acylation reaction with ethyl oxalyl chloride to form ethyl 2-(2-propan-2-ylphenyl)phenylacetate. The final step involves the reaction of ethyl 2-(2-propan-2-ylphenyl)phenylacetate with methylamine to form MPIP.
Scientific Research Applications
MPIP has been extensively studied for its potential application in the field of neuroscience. Specifically, MPIP has been investigated as a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. MPIP has been shown to inhibit the activity of monoamine oxidase B (MAO-B), an enzyme that plays a role in the breakdown of dopamine in the brain. By inhibiting the activity of MAO-B, MPIP increases the levels of dopamine in the brain, which can improve symptoms associated with Parkinson's disease.
properties
IUPAC Name |
1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O/c1-11(2)12-7-4-5-8-13(12)16-15(18)14-9-6-10-17(14)3/h4-11H,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVSRBKOUKJWOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)C2=CC=CN2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.